Cas no 832740-11-1 (4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester)

4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester is a synthetic ester compound featuring a nitro-substituted phenoxymethyl group attached to a benzoic acid methyl ester core. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic systems. The nitro group enhances electrophilic properties, facilitating further functionalization, while the methyl ester moiety offers versatility in hydrolysis or transesterification reactions. Its stability under standard conditions ensures reliable handling and storage. This compound is primarily utilized in pharmaceutical and agrochemical research, where its structural motifs contribute to the development of bioactive molecules. High purity and well-defined synthetic pathways underscore its utility in precision applications.
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester structure
832740-11-1 structure
Product Name:4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
CAS No:832740-11-1
MF:C16H15NO5
MW:301.294004678726
MDL:MFCD04968773
CID:3058519
PubChem ID:7017409
Update Time:2025-05-25

4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
    • 832740-11-1
    • methyl 4-[(4-methyl-2-nitrophenoxy)methyl]benzoate
    • Methyl4-((4-methyl-2-nitrophenoxy)methyl)benzoate
    • Methyl 4-((4-methyl-2-nitrophenoxy)methyl)benzoate
    • METHYL 4-(4-METHYL-2-NITROPHENOXYMETHYL)BENZOATE
    • STK312952
    • AKOS015922326
    • BBL039072
    • EN300-229271
    • AKOS000307491
    • CS-0280330
    • MDL: MFCD04968773
    • Inchi: 1S/C16H15NO5/c1-11-3-8-15(14(9-11)17(19)20)22-10-12-4-6-13(7-5-12)16(18)21-2/h3-9H,10H2,1-2H3
    • InChI Key: IYRBFQAEYXIKFQ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C)=CC=1[N+](=O)[O-])CC1C=CC(C(=O)OC)=CC=1

Computed Properties

  • Exact Mass: 301.09502258Da
  • Monoisotopic Mass: 301.09502258Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 81.4Ų

4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
027128-1g
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
832740-11-1
1g
£210.00 2022-03-01
Fluorochem
027128-5g
4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester
832740-11-1
5g
£591.00 2022-03-01
Enamine
EN300-229271-0.05g
832740-11-1 95%
0.05g
$227.0 2024-06-20
Enamine
EN300-229271-0.1g
832740-11-1 95%
0.1g
$238.0 2024-06-20
Enamine
EN300-229271-0.25g
832740-11-1 95%
0.25g
$249.0 2024-06-20
Enamine
EN300-229271-0.5g
832740-11-1 95%
0.5g
$260.0 2024-06-20
Enamine
EN300-229271-1.0g
832740-11-1 95%
1.0g
$271.0 2024-06-20
Enamine
EN300-229271-2.5g
832740-11-1 95%
2.5g
$529.0 2024-06-20
Enamine
EN300-229271-5.0g
832740-11-1 95%
5.0g
$783.0 2024-06-20
Enamine
EN300-229271-10.0g
832740-11-1 95%
10.0g
$1163.0 2024-06-20

Additional information on 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester

Professional Introduction to 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester (CAS No. 832740-11-1)

4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester, with the CAS number 832740-11-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a complex aromatic structure, has been the subject of extensive studies due to its potential biological activities and mechanistic insights. The presence of both a nitro group and an ester moiety in its molecular framework suggests a high degree of reactivity, making it a valuable candidate for further chemical and pharmacological exploration.

The< strong>benzoic acid methyl ester backbone of this molecule provides a stable aromatic core, which is often utilized in the synthesis of various bioactive molecules. The benzene ring is further functionalized with a< strong>4-methyl-2-nitro-phenoxymethyl side chain, which introduces both electron-withdrawing and electron-donating effects into the system. This dual functionality can significantly influence the compound's interactions with biological targets, making it an intriguing subject for drug discovery efforts.

In recent years, there has been a growing interest in developing novel compounds that exhibit< strong>anti-inflammatory,< strong>antioxidant, and< strong>anticancer properties. The structural features of 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester align well with these objectives, as the nitro group can participate in redox reactions, while the phenolic oxygen can engage in hydrogen bonding interactions with biological macromolecules. These characteristics have prompted researchers to investigate its potential applications in modulating various disease pathways.

One of the most compelling aspects of this compound is its potential role in< strong>signal transduction and enzyme inhibition. The nitro group can be reduced to an amine under specific conditions, leading to the formation of new chemical entities with altered biological properties. This reactivity makes it possible to explore different pharmacophoric patterns by modifying the nitro group or introducing additional functional groups into the molecule. Such modifications can enhance binding affinity and selectivity towards specific biological targets.

The< strong>pharmaceutical industry has been particularly interested in compounds that can interact with enzymes and receptors involved in metabolic disorders and chronic diseases. Preliminary studies on 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester have suggested that it may interfere with key enzymatic pathways by acting as a competitive inhibitor or by inducing conformational changes in target proteins. These findings have opened up new avenues for developing therapeutic agents that can address unmet medical needs.

In addition to its pharmacological potential, this compound has also been studied for its< strong>chemical synthesis aspects. The presence of multiple reactive sites allows for diverse synthetic strategies, including nucleophilic substitution reactions, condensation reactions, and oxidation-reduction processes. These synthetic pathways not only provide insights into the structural complexity of the molecule but also offer opportunities for developing scalable production methods suitable for industrial applications.

The< strong>cancer research community has been particularly keen on exploring the antitumor properties of 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester. Studies have indicated that it may exhibit cytotoxic effects against various cancer cell lines by disrupting critical cellular processes such as DNA replication and cell cycle progression. Furthermore, its ability to induce apoptosis in cancer cells makes it a promising candidate for further development into an anticancer therapeutic.

The< strong>bioavailability and< strong>metabolism of this compound are also areas of active investigation. Understanding how the body processes this molecule can provide crucial information for optimizing its pharmacological effects and minimizing potential side effects. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to elucidate the metabolic pathways involved and to identify key metabolites formed during drug administration.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, pharmacology, and medicine. 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester exemplifies this collaborative effort, as researchers from different fields contribute their knowledge to unravel its potential benefits and limitations. Such interdisciplinary studies are essential for advancing drug discovery programs and bringing new treatments to patients in need.

In conclusion, 4-(4-Methyl-2-nitro-phenoxymethyl)-benzoic acid methyl ester (CAS No. 832740-11-1) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. As research continues to uncover more about its biological activities and mechanistic properties, this compound is likely to play an increasingly important role in the development of next-generation drugs.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.